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Compound of Interest

Compound Name: 2-Amino-4-chloropyridine

Cat. No.: B016104

An In-depth Technical Guide to 2-Amino-4-
chloropyridine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties, synthesis, and applications of 2-Amino-4-chloropyridine (CAS No: 19798-80-2).
This versatile pyridine derivative is a crucial building block in the development of
pharmaceuticals and agrochemicals.[1][2][3]

Core Physical and Chemical Properties

2-Amino-4-chloropyridine is a white to light yellow or light brown crystalline solid.[1][4][5][6]
Its core properties are summarized in the table below for easy reference.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b016104?utm_src=pdf-interest
https://www.benchchem.com/product/b016104?utm_src=pdf-body
https://www.benchchem.com/product/b016104?utm_src=pdf-body
https://www.benchchem.com/product/b016104?utm_src=pdf-body
https://www.chemimpex.com/products/17039
https://www.chemimpex.com/fr/products/17039
https://www.nbinno.com/article/pharmaceutical-intermediates/the-significance-of-4-amino-2-chloropyridine-in-modern-chemical-synthesis-mt
https://www.benchchem.com/product/b016104?utm_src=pdf-body
https://www.chemimpex.com/products/17039
https://www.bloomtechz.com/synthetic-chemical/organic-intermediates/2-amino-4-chloropyridine-cas-19798-80-2.html
https://www.thermofisher.com/order/catalog/product/441460250
https://www.guidechem.com/encyclopedia/2-amino-4-chloropyridine-dic20027.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
Molecular Formula CsHsCIN2 [L141071181191
Molecular Weight 128.56 g/mol [L14107118119]
CAS Number 19798-80-2 [11[41[7]
Melting Point 126-134 °C [L11051[7]
Boiling Point 240.8 £+ 20.0 °C (Predicted) [71[8][10]
Soluble in DMSO, Methanaol,
N Ethanol, and Dichloromethane.
Solubility - [A][71[10][11][12]
[4][71[10][11][12] Low solubility
in water (approx. 3.2 g/L).[4]
pKa 5.72 £ 0.11 (Predicted) [71[11]
White to light brown crystalline
Appearance [1][2][13]
powder.
Purity = 97% (GC), 2 99% (HPLC) [1][2]
Store at 0 - 8 °C or room
Storage Conditions temperature in a dark, dry, and  [1][2][7][8][10]
sealed environment.
UV max 294 nm (in CHCI5) [71[10][13]

Spectral Data:

e Infrared (IR) Spectrum: Conforms to standard.[5] Spectral data is available on PubChem.[9]

» Nuclear Magnetic Resonance (NMR) Spectrum: *H NMR and 3C NMR spectral data are

available for this compound.[14][15]

e Mass Spectrometry (MS): m/z values of 128 (100.0%) and 130 (32.0%) are characteristic.[4]

Experimental Protocols: Synthesis of 2-Amino-4-

chloropyridine
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Several methods for the synthesis of 2-Amino-4-chloropyridine have been reported. Below
are detailed protocols for two common approaches.

Synthesis from 4-chloropyridine-2-methyl formate

This route involves hydrazinolysis followed by diazotization and rearrangement, and is noted
for its simple process and high yield.[16]

Step 1: Synthesis of 4-chloropyridine-2-methyl hydrazine

In a 250 mL three-neck flask, add 17.2 g (100 mmol) of 4-chloropyridine-2-methyl formate
and 100 mL of methanol. Stir until dissolved.[16]

Slowly add 30 mL of hydrazine hydrate under an ice-water bath.[16]

Stir the reaction at room temperature for 2 hours. Monitor the reaction using TLC until no
starting material is observed.[16]

Filter the reaction mixture and dry the filter cake to obtain the yellow solid product.[16]

Step 2: Synthesis of 4-chloropyridine-2-methyl diazonium

e In a 250 mL three-neck flask, add 17.2 g (100 mmol) of the product from Step 1 and 100 mL
of hydrochloric acid. Stir to dissolve.[16]

e While cooling in an ice bath, slowly add 8.3 g (120 mmol) of sodium nitrite.[16]

Step 3: Synthesis of 2-Amino-4-chloropyridine

e In a 250 mL three-neck flask, add 100 mL of a 30% acetic acid aqueous solution.[16]

e Add the wet product from Step 2 to the flask.[16]

o Reflux the reaction for 3 hours. Monitor by TLC to confirm the absence of starting material.
[16]

o Cool the reaction in an ice-water bath and adjust the pH to 10 with a saturated sodium
carbonate solution.[16]
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o Extract the organic layer with ethyl acetate (3 x 500 mL).[16]

» Dry the combined organic layers with anhydrous sodium sulfate and evaporate under
reduced pressure to yield the final product as a yellow solid.[16]

Synthesis from 2-Pyridine Carboxylic Acid

This method involves esterification, chlorination, amidation, and subsequent Hofmann
degradation.[16] Another variation proceeds via a Hofmann amide degradation reaction of 4-
chloropyridine-2-amide.[16] A similar synthesis involves the reaction of 4-chloropyridine-2-
amide with calcium hypochlorite.[17]

Visualized Workflows and Relationships
Synthesis Workflow Diagram

4-chloropyridine-2-methyl formate 4-chloropyridine-2-methyl hyd 4-chloropyridine-2-methyl diazonium

Click to download full resolution via product page

Caption: Synthesis of 2-Amino-4-chloropyridine.

Applications and Derivatives Pathway

2-Amino-4-chloropyridine

(Neurologica\ Disorder Drugs) (Enzyme Inhibitors (e.g., Tyrosine Kinase, P\SK)) (Amicancer & Anti-inflammatory Agen(s) (Herb\cides) (Fungic\des) (Polymers & Coatings) (Specia\ty Dyes)
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Caption: Key application areas for 2-Amino-4-chloropyridine.

Reactivity and Applications in Drug Development

2-Amino-4-chloropyridine is a valuable precursor for synthesizing more complex molecules
due to its reactive sites. The amino and chloro groups on the pyridine ring allow for a variety of
chemical transformations.[1][2]

Key Applications:

o Pharmaceutical Intermediate: It is a key intermediate in the synthesis of various
pharmaceuticals, particularly those targeting neurological disorders.[1][2] It is also used in
the development of tyrosine kinase inhibitors, P13K inhibitors, and aldosterone synthase
inhibitors.[4][16] Furthermore, it serves as a building block for anti-cancer and anti-
inflammatory medications.[1][2][4]

o Agrochemicals: This compound is utilized in the formulation of herbicides and fungicides.[1]

[2]14]

o Material Science: It plays a role in the development of advanced materials like polymers and
coatings.[1]

» Research Applications: In biochemical research, it is used in studies related to enzyme
inhibition and receptor binding.[1][2] It also has applications in analytical chemistry for the
detection of calcium ions.[8]

Chemical Reactivity:

e |t serves as a precursor for the synthesis of various polychlorinated 2-aminopyridines, such
as 2-amino-4,5-dichloropyridine, 2-amino-3,4-dichloropyridine, and 2-amino-3,4,5-
trichloropyridine.[7][10][18]

e |t can be used to prepare 4-fluoro-2-aminopyridine through a halogen exchange reaction.[16]

Safety and Handling

2-Amino-4-chloropyridine is classified as harmful if swallowed and may cause skin, eye, and
respiratory irritation.[9][19]
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GHS Hazard Statements:

H302: Harmful if swallowed.[9]

H315: Causes skin irritation.[9][19]

H319: Causes serious eye irritation.[9][19]

H335: May cause respiratory irritation.[9]
Precautionary Measures:

Handle in a well-ventilated area.

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a lab coat.

Wash hands thoroughly after handling.[19]

In case of contact with eyes, rinse cautiously with water for several minutes.[19]

This product is intended for research use only by qualified personnel trained in laboratory
procedures.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.thermofisher.com/order/catalog/product/441460250
https://www.thermofisher.com/order/catalog/product/441460250
https://www.guidechem.com/encyclopedia/2-amino-4-chloropyridine-dic20027.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB7183078_EN.htm
https://www.biosynth.com/p/FA15644/19798-80-2-2-amino-4-chloropyridine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-4-chloropyridine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-4-chloropyridine
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7183078.htm
https://www.alfa-chemical.com/life-science/biochemicals/cas-19798-80-2-2-amino-4-chloropyridine.html
https://cdn.usbio.net/biochemicals/A1376-60/2-Amino-4-chloropyridine/data-sheet
https://www.manaspetrochem.com/2-amino-4-chloropyridine.htm
https://www.chemicalbook.com/SpectrumEN_19798-80-2_1HNMR.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloropyridin-4-amine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloropyridin-4-amine
https://www.guidechem.com/question/how-is-2-amino-4-chloropyridin-id116128.html
https://sincerechemical.com/product/2-amino-4-chloropyridine-cas19798-80-2
https://www.semanticscholar.org/paper/An-Improved-Large-Scale-Synthesis-of-and-Its-Use-of-Gudmundsson-Hinkley/cd45c83c256c8e57b4cd454afd446cce5f68e099
https://www.semanticscholar.org/paper/An-Improved-Large-Scale-Synthesis-of-and-Its-Use-of-Gudmundsson-Hinkley/cd45c83c256c8e57b4cd454afd446cce5f68e099
https://www.semanticscholar.org/paper/An-Improved-Large-Scale-Synthesis-of-and-Its-Use-of-Gudmundsson-Hinkley/cd45c83c256c8e57b4cd454afd446cce5f68e099
https://www.tcichemicals.com/IN/en/p/A2152
https://www.tcichemicals.com/IN/en/p/A2152
https://www.benchchem.com/product/b016104#2-amino-4-chloropyridine-physical-and-chemical-properties
https://www.benchchem.com/product/b016104#2-amino-4-chloropyridine-physical-and-chemical-properties
https://www.benchchem.com/product/b016104#2-amino-4-chloropyridine-physical-and-chemical-properties
https://www.benchchem.com/product/b016104#2-amino-4-chloropyridine-physical-and-chemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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